Cas no 1375069-11-6 (5-Bromo-1-t-butyl-6,7-difluorobenzimidazole)

1375069-11-6 structure
Product Name:5-Bromo-1-t-butyl-6,7-difluorobenzimidazole
CAS No:1375069-11-6
Molecular Formula:C11H11BrF2N2
Molecular Weight:289.11900
MDL:MFCD22205779
CID:2772221
PubChem ID:70699883
5-Bromo-1-t-butyl-6,7-difluorobenzimidazole Properties
Names and Identifiers
-
- 5-bromo-1-tert-butyl-6,7-difluorobenzimidazole
- 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole;
- MFCD22205779
- 5-bromo-1-tert-butyl-6,7-difluoro-1H-1,3-benzodiazole
- BS-20866
- 1375069-11-6
- AKOS025394346
- 1H-Benzimidazole, 5-bromo-1-(1,1-dimethylethyl)-6,7-difluoro-
- DTXSID80742996
- 5-BROMO-1-TERT-BUTYL-6,7-DIFLUORO-1,3-BENZODIAZOLE
- 5-Bromo-1-t-butyl-6,7-difluorobenzimidazole
- 5-Bromo-1-tert-butyl-6,7-difluoro-1H-benzimidazole
-
- MDL: MFCD22205779
- InChIKey: HLRTWXIBWGNBKD-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H11BrF2N2/c1-11(2,3)16-5-15-7-4-6(12)8(13)9(14)10(7)16/h4-5H,1-3H3
- SMILES: CC(C)(C)n1cnc2c1c(c(c(c2)Br)F)F
Computed Properties
- Exact Mass: 288.00700
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 288.00737Da
- Heavy Atom Count: 16
- Complexity: 269
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- LogP: 3.83200
- PSA: 17.82000
- Boiling Point: 336.6±52.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
- Flash Point: 157.4±30.7 °C
- Density: 1.5±0.1 g/cm3
5-Bromo-1-t-butyl-6,7-difluorobenzimidazole Security Information
- Safety Instruction: H303+H313+H333
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Signal Word:warning
5-Bromo-1-t-butyl-6,7-difluorobenzimidazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-1-t-butyl-6,7-difluorobenzimidazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0013WG-1g |
1H-Benzimidazole, 5-bromo-1-(1,1-dimethylethyl)-6,7-difluoro- |
1375069-11-6 | 98% | 1g |
$81.00 | ||
A2B Chem LLC | AA50912-1g |
5-Bromo-1-t-butyl-6,7-difluorobenzimidazole |
1375069-11-6 | 98% | 1g |
$97.00 | 2024-04-20 | |
abcr | AB335675-1 g |
5-Bromo-1-t-butyl-6,7-difluorobenzimidazole; 98% |
1375069-11-6 | 1 g |
€178.00 | 2023-07-19 | ||
Ambeed | A144568-1g |
5-Bromo-1-t-butyl-6,7-difluorobenzimidazole |
1375069-11-6 | 95+% | 1g |
$102.0 | ||
TRC | B680093-100mg |
5-Bromo-1-t-butyl-6,7-difluorobenzimidazole |
1375069-11-6 | 100mg |
$ 64.00 | 2023-04-18 |
5-Bromo-1-t-butyl-6,7-difluorobenzimidazole Related Literature
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Xiaoming Wang,Tobias Gensch,Frank Glorius Org. Chem. Front., 2016,3, 1619-1623
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3. Discussion
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Olaf Köhler,Oliver Seitz Chem. Commun., 2003, 2938-2939
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Manik Das,Somali Mukherjee,Biplab Koley,Indranil Choudhuri,Nandan Bhattacharyya,Pritam Roy,Bidhan Chandra Samanta,Manas Barai,Tithi Maity New J. Chem., 2020,44, 18347-18361
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Kalidas Nathiya,Dharmarajan Bhuvaneswari,Gangulibabu,Duraisamy Nirmala,Nallathamby Kalaiselvi RSC Adv., 2012,2, 6885-6889
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Olga A. Stasyuk,Halina Szatyłowicz,Tadeusz M. Krygowski Org. Biomol. Chem., 2014,12, 456-466
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Alessandro Pedrini,Angelo Maspero,Silvia Bracco,Angelina Comotti,Simona Galli,Luciano Marchiò,Luca Nardo,Andrea Penoni,Luca Scapinello,Piero Sozzani,Guglielmo Vesco,Massimo Mella New J. Chem., 2020,44, 6443-6455
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10. Equipment news
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1375069-11-6)5-Bromo-1-t-butyl-6,7-difluorobenzimidazole

Purity:99%
Quantity:5g
Price($):273.0